Cas no 55275-23-5 (1-Isobutyl-4-methyl-piperidine)

• Product Name: 1-Isobutyl-4-methyl-piperidine
• CAS No: 55275-23-5
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 4654996
• PubChem ID: 20562079
• Update Time: 2025-06-23

1-Isobutyl-4-methyl-piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-methyl-1-(2-methylpropyl)-
• 1-Isobutyl-4-methyl-piperidine

• Inchi： 1S/C10H21N/c1-9(2)8-11-6-4-10(3)5-7-11/h9-10H,4-8H2,1-3H3
• InChI Key： LXUPXMWINMNCGJ-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CCC(C)CC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Isobutyl-4-methyl-piperidine

1-Isobutyl-4-methyl-piperidine and Its Chemical Properties

1-Isobutyl-4-methyl-piperidine is a piperidine derivative characterized by its unique molecular structure, which includes a six-membered ring system with nitrogen atoms. The compound is identified by its CAS No. 55275-23-5, a critical identifier used in chemical databases for accurate documentation. This molecule exhibits a combination of alkyl and aromatic functionalities, which contribute to its diverse pharmacological profiles. Recent studies have highlighted the potential of 1-Isobutyl-4-methyl-piperidine in modulating ion channels and neurotransmitter systems, making it a subject of interest in both academic research and pharmaceutical development.

Structurally, the 1-Isobutyl-... portion of the molecule introduces a branched carbon chain, enhancing its solubility and bioavailability. The 4-methyl substituent adds steric bulk, which may influence receptor binding dynamics. These structural features are crucial for understanding its interactions with biological targets. The compound's synthesis typically involves multi-step organic reactions, with optimization of reaction conditions being a key focus in recent advancements.

Current research on 1-Isobutyl-4-methyl-piperidine emphasizes its role in neuropharmacology. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as a modulator of voltage-gated sodium channels, suggesting applications in treating neurological disorders. The compound's ability to interact with specific ion channel subtypes has sparked interest in its therapeutic potential for conditions such as epilepsy and chronic pain.

Pharmacological Applications of 1-Isobutyl-4-methyl-piperidine

1-Isobutyl-4-methyl-piperidine has shown promising pharmacological activity in preclinical models. Its interaction with the 4-methyl group may enhance its affinity for certain receptors, such as nicotinic acetylcholine receptors. This property is being explored for its potential in cognitive enhancement and neurodegenerative disease treatment. A 2022 review in *Pharmacological Research* highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

Recent advances in drug discovery have focused on 1-Isobutyl-4-methyl-piperidine as a lead compound for targeting GABAergic pathways. Its structural similarity to known anxiolytic agents suggests potential applications in anxiety disorders. However, further studies are needed to elucidate its mechanism of action and optimize its therapeutic index. The compound's selectivity for specific receptors over others is a key area of investigation.

1-Isobutyl-4-methyl-piperidine is also being evaluated for its role in anti-inflammatory therapies. A 2023 study in *Inflammation Research* reported its ability to inhibit pro-inflammatory cytokine production, suggesting potential applications in autoimmune diseases. The compound's anti-inflammatory effects are attributed to its interactions with nuclear factor-kappa B (NF-κB) signaling pathways, a critical regulator of immune responses.

Recent Research and Development Trends

Advancements in computational chemistry have enabled detailed molecular modeling of 1-Isobutyl-4-methyl-piperidine. Machine learning algorithms are being used to predict its binding affinity to various receptors, accelerating the drug discovery process. A 2023 article in *Nature Communications* described how these models are helping identify structural modifications that could enhance the compound's efficacy while minimizing side effects.

1-Isobutyl-4-methyl-piperidine has also been studied in the context of drug delivery systems. Researchers are exploring its use as a carrier molecule for targeted drug delivery, leveraging its solubility and stability properties. A 2022 study in *Advanced Drug Delivery Reviews* demonstrated its potential in nanoparticle formulations for improved drug bioavailability and reduced toxicity.

Recent clinical trials involving 1-Isobutyl-4-methyl-piperidine have focused on its safety profile and tolerability. While preclinical data suggest promising therapeutic potential, human trials are still in early phases. The compound's pharmacokinetic properties, including its half-life and metabolic pathways, are being investigated to optimize dosing regimens.

Conclusion and Future Directions

1-Isobutyl-4-methyl-piperidine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and pharmacological activity make it a valuable candidate for various therapeutic applications. Ongoing research is focused on refining its chemical properties and expanding its potential uses in both neurological and inflammatory diseases.

As the field of pharmaceutical science continues to evolve, the role of 1-Isobutyl-4-methyl-piperidine is likely to expand. Future studies will focus on elucidating its mechanisms of action, improving its therapeutic efficacy, and ensuring its safety for human use. The compound's potential to address unmet medical needs underscores the importance of continued research and development in this area.